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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth overview of the solubility of tetrahexylammonium
iodide in methanol. Tetrahexylammonium iodide is a quaternary ammonium salt with
significant applications in various scientific fields, including as an electrolyte in electrochemical
studies and a phase-transfer catalyst. A thorough understanding of its solubility and behavior in
common organic solvents like methanol is crucial for its effective application in research and
development.

This document compiles available qualitative and comparative solubility data, outlines a
detailed experimental protocol for the quantitative determination of its solubility, and presents a
visual workflow for this procedure. Due to the limited availability of precise quantitative solubility
data for tetrahexylammonium iodide in methanol in publicly accessible literature, this guide
also includes data for related tetraalkylammonium iodide compounds to provide a comparative
context.

Physicochemical Properties of
Tetrahexylammonium lodide

Tetrahexylammonium iodide is a white to beige crystalline powder. Key physicochemical
properties are summarized in the table below.
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Property Value Reference
Chemical Formula Cz24H52IN [1]
Molecular Weight 481.58 g/mol
Melting Point 99-101 °C [2]

White to beige crystalline
Appearance (2]

powder
CAS Number 2138-24-1

Solubility of Tetrahexylammonium lodide in

Methanol
Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for tetrahexylammonium
iodide in methanol (e.g., in g/100 mL or mol/L at specified temperatures) is not readily
available. However, qualitative descriptions indicate that it exhibits "almost transparency in
Methanol," suggesting a notable degree of solubility[2].

Comparative Solubility of Tetraalkylammonium lodides
in Alcohols

To provide a framework for understanding the solubility of tetrahexylammonium iodide, the
following table summarizes the reported solubility of other tetraalkylammonium iodides in
methanol and ethanol. Generally, for this class of compounds, solubility in polar organic
solvents like methanol is observed.

Compound Solvent Solubility Reference

Tetramethylammoniu )
o Ethanol Sparingly soluble [3]
m iodide

Tetraethylammonium

o Water Soluble [4]
iodide
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It is important to note that the solubility of tetraalkylammonium salts is influenced by the length
of the alkyl chains.

Experimental Protocol for Quantitative Solubility
Determination

The following is a detailed methodology for the experimental determination of the solubility of
tetrahexylammonium iodide in methanol, adapted from standard "shake-flask" methods.

Materials and Equipment

¢ Tetrahexylammonium iodide (=99.0% purity)

e Anhydrous methanol (HPLC grade)

e Analytical balance (+ 0.0001 g)

e Thermostatically controlled shaker or water bath

o Calibrated thermometer

e Volumetric flasks and pipettes

o Syringe filters (0.22 um, PTFE or other methanol-resistant membrane)
« Scintillation vials or other suitable sealable containers

o UV-Vis spectrophotometer or other suitable analytical instrument for quantification

Experimental Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of tetrahexylammonium iodide to a series of scintillation vials.
The excess solid is crucial to ensure that equilibrium with the saturated solution is
achieved.

o Accurately pipette a known volume of methanol into each vial.
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o Seal the vials tightly to prevent solvent evaporation.
o Equilibration:

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period to reach equilibrium. A period of 24 to 48 hours
is typically recommended. Preliminary studies may be required to determine the optimal
equilibration time.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4
hours to allow the excess solid to settle.

o Carefully draw a sample from the clear supernatant using a pre-warmed (to the
experimental temperature) syringe.

o Immediately filter the sample through a 0.22 um syringe filter into a pre-weighed
volumetric flask. This step is critical to remove any undissolved microcrystals.

e Quantification:

o

Accurately weigh the volumetric flask containing the filtered saturated solution to
determine the mass of the solution.

o Dilute the saturated solution with a known volume of methanol to a concentration suitable
for the chosen analytical method (e.g., UV-Vis spectrophotometry).

o Prepare a series of standard solutions of tetrahexylammonium iodide in methanol of
known concentrations.

o Measure the absorbance of the standard solutions and the diluted sample solution at the
wavelength of maximum absorbance (Amax) for the tetrahexylammonium iodide.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.
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o Determine the concentration of the diluted sample from the calibration curve.

o Calculation of Solubility:

o Calculate the concentration of the original saturated solution, accounting for the dilution
factor.

o Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or
moles per liter of solvent (mol/L).

Experimental Workflow and Logical Diagrams

The following diagrams illustrate the key workflows and relationships described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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